Cas no 59229-09-3 (2,4,6-Collidinium p-toluenesulfonate)

2,4,6-Collidinium p-toluenesulfonate structure
59229-09-3 structure
Product Name:2,4,6-Collidinium p-toluenesulfonate
CAS No:59229-09-3
MF:C15H19NO3S
MW:293.381263017654
MDL:MFCD00012810
CID:821678
PubChem ID:24857088
Update Time:2024-11-03

2,4,6-Collidinium p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Collidinium p-toluenesulfonate
    • 2,4,6-Trimethylpyridinium p-toluenesulfonate
    • 4-methylbenzenesulfonate,2,4,6-trimethylpyridin-1-ium
    • CTPS
    • TMPTS
    • CPTS
    • 2,4,6-COLLIDINE P-TOLUENESULFONATE
    • 2,4,6-TRIMETHYLPYRIDINE P-TOLUENESULFONATE
    • 2,4,6-TRIMETHYLPYRIDINIUM P-TOLUENESULFATE
    • 2,4,6-Trimethylpyridinium p-toluenesulfone
    • TMPTS 2,4,6-Trimethylpyridinium p-toluenesulfonate
    • 2,4,6-Triemthylpyridinium p-Toluenosulfate
    • MDL： MFCD00012810
    • Inchi： 1S/C8H11N.C7H8O3S/c1-6-4-7(2)9-8(3)5-6;1-6-2-4-7(5-3-6)11(8,9)10/h4-5H,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key： VEXWNPGPVMYVDU-UHFFFAOYSA-N
    • SMILES： S(=O)(=O)(O)C1C=CC(C)=CC=1.C1(C)=CC(=NC(C)=C1)C

Computed Properties

  • Exact Mass: 293.10900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 128.0 to 132.0 deg-C
  • Boiling Point: 465.6℃ at 760 mmHg
  • Flash Point: 235.4℃
  • PSA: 75.64000
  • LogP: 4.32930
  • Merck: 3
  • Vapor Pressure: No data available
  • Solubility: almost transparency in Water

2,4,6-Collidinium p-toluenesulfonate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：3
  • Hazardous Material Identification： Xi
  • Safety Term：S26-S36
  • Storage Condition：Sealed in dry,2-8°C
  • Risk Phrases：R36/37/38

2,4,6-Collidinium p-toluenesulfonate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,6-Collidinium p-toluenesulfonate Pricemore >>

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abcr
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2,4,6-Collidinium p-toluenesulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59229-09-3)2,4,6-三甲基吡啶对甲苯磺酸盐
Order Number:LE2474823
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:59229-09-3)2,4,6-三甲基吡啶对甲苯磺酸盐
LE2474823
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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